Cas no 114684-95-6 (5H-Pyrrolo[3,2-d]pyrimidine,2-chloro-4-(1-piperidinyl)-)

5H-Pyrrolo[3,2-d]pyrimidine,2-chloro-4-(1-piperidinyl)- structure
114684-95-6 structure
Product Name:5H-Pyrrolo[3,2-d]pyrimidine,2-chloro-4-(1-piperidinyl)-
CAS No:114684-95-6
MF:C11H13ClN4
MW:236.70072054863
CID:228883
PubChem ID:5565983
Update Time:2025-04-19

5H-Pyrrolo[3,2-d]pyrimidine,2-chloro-4-(1-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

    • 5H-Pyrrolo[3,2-d]pyrimidine,2-chloro-4-(1-piperidinyl)-
    • 2-chloro-4-piperidin-1-yl-5H-pyrrolo[3,2-d]pyrimidine
    • 114684-95-6
    • 5H-Pyrrolo(3,2-d)pyrimidine, 2-chloro-4-(1-piperidinyl)-
    • DTXSID40150816
    • BRN 5544252
    • 2-Chloro-4-(1-piperidinyl)-5H-pyrrolo(3,2-d)pyrimidine
    • Inchi: 1S/C11H13ClN4/c12-11-14-8-4-5-13-9(8)10(15-11)16-6-2-1-3-7-16/h4-5,13H,1-3,6-7H2
    • InChI Key: UIEWMRXYDCBIOT-UHFFFAOYSA-N
    • SMILES: ClC1N=C2C=CNC2=C(N=1)N1CCCCC1

Computed Properties

  • Exact Mass: 235.07526
  • Monoisotopic Mass: 236.0828741g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 44.8Ų

Experimental Properties

  • PSA: 41.91
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